4-Boc-8-(1-phenylethyl)-4,8-diazabicyclo[5.2.0]nonane

• Molecular Formula: C20H30N2O2
• Molecular Weight: 330.5 g/mol
• IUPAC Name: tert-butyl 8-(1-phenylethyl)-4,8-diazabicyclo[5.2.0]nonane-4-carboxylate
• InChI: InChI=1S/C20H30N2O2/c1-15(16-8-6-5-7-9-16)22-14-17-10-12-21(13-11-18(17)22)19(23)24-20(2,3)4/h5-9,15,17-18H,10-14H2,1-4H3
• InChI Key: UUSBFMLVGPMZAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2CC3C2CCN(CC3)C(=O)OC(C)(C)C

Description

MFCD32662010 is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to participate in a wide range of chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32662010 typically involves a series of well-defined chemical reactions. One common method includes the reaction of specific precursors under controlled conditions to yield the desired product. The reaction conditions, such as temperature, pressure, and the use of catalysts, are optimized to maximize yield and purity.

Industrial Production Methods

In industrial settings, the production of MFCD32662010 is scaled up using large reactors and continuous flow processes. These methods ensure consistent quality and high throughput, making the compound readily available for various applications.

Chemical Reactions Analysis

Types of Reactions

MFCD32662010 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of various oxidized products.

Reduction: It can also be reduced under specific conditions to yield reduced forms of the compound.

Substitution: MFCD32662010 can participate in substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

The reactions involving MFCD32662010 often require specific reagents and conditions. For example, oxidation reactions may use reagents like potassium permanganate or chromium trioxide, while reduction reactions might involve hydrogen gas or metal hydrides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield various oxygenated derivatives, while reduction could produce different hydrogenated forms.

Scientific Research Applications

MFCD32662010 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is employed in biochemical assays and as a probe in molecular biology studies.

Medicine: MFCD32662010 is investigated for its potential therapeutic properties and as a component in drug development.

Industry: It is used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of MFCD32662010 involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.